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Cat. No.: B8690722
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Executive Summary

2-Methoxy-7-phenylnaphthalene (CAS: 59115-44-5) is a specialized polycyclic aromatic
hydrocarbon (PAH) ether serving as a critical intermediate in the synthesis of high-performance
organic semiconductors and bioactive antiproliferative agents.[1][2] Structurally, it consists of a
naphthalene core substituted with a methoxy group at the C2 position and a phenyl ring at the
C7 position.

Its primary utility lies in its role as a scaffold for Dinaphtho[2,3-b:2",3'-f]thieno[3,2-b]thiophene
(DNTT) derivatives—materials essential for organic field-effect transistors (OFETs)—and as a
metabolic precursor to 7-phenyl-2-naphthol, a potent cytotoxic agent against MCF-7 breast
cancer cell lines.

Physicochemical Profile

The following data establishes the baseline identity and purity parameters for research-grade
material.
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Property Value /| Description

Chemical Formula C17H140

Molecular Weight 234.29 g/mol

CAS Number 59115-44-5

Appearance Yellow crystals (recrystallized from hexane)

Melting Point 65.4 — 66.3 °C

Solubility Soluble in CH2Clz, f:HCIa, THF; Low solubility in
alcohols; Insoluble in water

Mass Spectrometry EI-MS: m/z = 234 (M™)

Spectroscopic Characterization (*H NMR)

Solvent: CDCls, 400 MHz
o Methoxy Group: & 3.95 (s, 3H) — Diagnostic Singlet
e Aromatic Region:

o §7.15(dd, J=8.9, 2.5 Hz, 1H)

o 87.38(tt, J= 7.4, 1.3 Hz, 1H)[3]

o 8 7.46-7.49 (m, 2H)[3]

o 0 7.70-7.72 (m, 2H)[3]

o 87.77 (d, J = 8.5 Hz, 1H)[3]

o 87.92(d, J=1.6 Hz, 1H)[3]

Synthetic Framework

The most robust synthetic route utilizes a Suzuki-Miyaura cross-coupling reaction. This protocol
ensures high regioselectivity at the C7 position, avoiding the formation of inseparable isomers
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common in Friedel-Crafts alkylations.

Protocol: Pd-Catalyzed Cross-Coupling

Objective: Synthesis of 2-Methoxy-7-phenylnaphthalene from 7-bromo-2-
methoxynaphthalene.

Reagents:

Substrate: 7-Bromo-2-methoxynaphthalene (1.0 eq)

Coupling Partner: Phenylboronic acid (1.5 eq)

Catalyst: PdCI2(PPhs)2 (5 mol%)

Base: K3sPOa (8.0 eq, hydrated)

Solvent: DMF (degassed)

Step-by-Step Methodology:

Inert Atmosphere Setup: Flame-dry a 3-neck round-bottom flask and purge with Argon.
» Solvation: Dissolve 7-bromo-2-methoxynaphthalene and phenylboronic acid in DMF.

o Degassing: Bubble Argon through the solution for 30 minutes to remove dissolved Oz (critical
to prevent homocoupling of boronic acid).

o Catalysis Initiation: Add PdCI2(PPhs)2 and KsPOa4 under positive Argon pressure.
e Reaction: Heat to 80 °C and stir for 4 hours. Monitor via TLC (Mobile phase: Hexane/DCM).

e Quench & Extraction: Pour the reaction mixture into saturated aqueous NHa4Cl. Extract with
CH2Clz (3x).[4]

 Purification: Dry organic layer over MgSOa, concentrate in vacuo. Purify via silica gel column
chromatography (Eluent: DCM) followed by recrystallization from hexane.[3]

Expected Yield: 73%
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Synthetic Workflow Diagram
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Figure 1: Suzuki-Miyaura coupling workflow for the regioselective synthesis of 2-Methoxy-7-
phenylnaphthalene.

Functional Applications
Organic Electronics (Semiconductors)

2-Methoxy-7-phenylnaphthalene is a "masked" precursor for extended 1t-conjugated
systems.

o Mechanism: The methoxy group directs electrophilic substitution (e.g., chloromethylation) to
the adjacent positions, enabling ring closure.

e End-Product: It is used to synthesize DNTT (Dinaphtho[2,3-b:2',3'-f]thieno[3,2-b]thiophene),
a p-type organic semiconductor with high charge carrier mobility (>3.0 cm?/Vs) and stability
in air.

Medicinal Chemistry (Anticancer Research)
This compound serves as the lipophilic prodrug/precursor for 7-phenyl-2-naphthol (PNAP-7h).
» Bioactivation: Demethylation (using BBr3) yields the free hydroxyl variant.

» Activity: The 7-phenyl-2-naphthol derivative exhibits significant cytotoxicity against MCF-7
human breast cancer cells (ICso values in the micromolar range).
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e SAR Insight: The phenyl group at C7 is critical for hydrophobic interaction with the target
protein binding pocket, while the C2-hydroxyl (post-demethylation) acts as a hydrogen bond
donor.

Structure-Property Relationship Diagram
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Figure 2: Divergent application pathways: Electronic materials vs. Bioactive pharmacophores.

Safety & Handling

While specific toxicological data for this derivative is limited, it should be handled as a Category
2 Irritant based on its PAH structure.

o Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).

o Storage: Store in a cool, dry place away from strong oxidizing agents. Light sensitive; keep
in amber vials.

o Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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